Cas no 1416714-63-0 (3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-4-methoxy-1H-pyrazolo3,4-bpyridine)

• Product Name: 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-4-methoxy-1H-pyrazolo3,4-bpyridine
• CAS No: 1416714-63-0
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• MDL: MFCD22689846
• CID: 4782183
• Update Time: 2023-11-22

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-4-methoxy-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-4-methoxy-1H-pyrazolo3,4-bpyridine

• MDL： MFCD22689846
• Inchi： 1S/C12H14BrN3O2/c1-17-8-5-6-14-12-10(8)11(13)15-16(12)9-4-2-3-7-18-9/h5-6,9H,2-4,7H2,1H3
• InChI Key： NDWKPZZYGTXTRM-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN=C2N(C2CCCCO2)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.6
• Topological Polar Surface Area: 49.2